Cas no 2229572-40-9 (3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid
• CAS No: 2229572-40-9
• MF: C₈H₇BrF₂O₂S
• MW: 285.10578751564
• CID: 6270182
• PubChem ID: 165698811
• Update Time: 2025-10-29

3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid
• EN300-1956471
• 2229572-40-9

• Inchi： 1S/C8H7BrF2O2S/c1-4-2-5(9)6(14-4)3-8(10,11)7(12)13/h2H,3H2,1H3,(H,12,13)
• InChI Key： ITYQZFHURWQTQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 283.93182g/mol
• Monoisotopic Mass: 283.93182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid

Introduction to 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid (CAS No. 2229572-40-9)

3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid, identified by the chemical compound code CAS No. 2229572-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core substituted with bromine and methyl groups, coupled with a difluorinated propanoic acid moiety. The structural configuration of this molecule imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The thiophene ring is a prominent feature in many pharmacologically relevant compounds, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromo substituent at the 3-position and a methyl group at the 5-position enhances the electronic and steric properties of the thiophene scaffold, influencing its reactivity and binding affinity. The difluoropropanoic acid portion introduces fluorine atoms, which are widely employed in medicinal chemistry to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The structural motif of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid aligns well with this trend, as it combines elements that are frequently associated with bioactivity. Specifically, the combination of a thiophene ring with electron-withdrawing fluorine atoms and halogenated aromatic systems has been shown to enhance interactions with biological targets. This compound serves as a versatile building block for the synthesis of potential drug candidates targeting various diseases, including inflammatory disorders and cancer.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The bromo-thiophene core provides a scaffold that can be further functionalized to create molecules with high selectivity for specific biological pathways. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The difluoropropanoic acid moiety contributes to the molecule's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as binding affinity and metabolic stability. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, making them more suitable for therapeutic applications. In the case of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid, the presence of two fluorine atoms at the alpha positions of the propanoic acid chain enhances its potential as a pharmacophore. This structural feature is particularly relevant in the context of developing next-generation antiviral and anticancer agents.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include bromination of a thiophene derivative followed by functionalization with difluoroalkyl groups. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one, making it more accessible for research purposes.

In conclusion, 3-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoropropanoic acid (CAS No. 2229572-40-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.